4-(1-Methoxycyclopropyl)-benzaldehyde
Cat. No. B8589334
M. Wt: 176.21 g/mol
InChI Key: CZDIVAPIDRZDFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07259183B2
Procedure details
The title compound was synthesized in analogy to 4-cyclopropyl benzaldehyde (described in example S53) using 1-bromo-4-(1-methoxycyclopropyl)-benzene (250 mg, 1.10 mmol), n-BuLi (722 μl, 1.6M solution in hexane, 1.16 mmol) and DMF (171 μl, 2.20 mmol). The isolated residue was purified by flash column chromatography (1:9 ether:pentane) to give 4-(1-methoxycyclopropyl)-benzaldehyde (90 mg, 58%) as a colorless oil. 1H NMR (CDCl3, 300 MHz): δ 10.0 (s, 1H), 7.79 (d, J=8.5 Hz, 2H), 7.37 (d, J=8.5 Hz, 2H), 3.29 (s, 3H), 1.35-1.30 (m, 2H), 1.09-1.05 (m, 2H).
Yield
58%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([C:4]2[CH:11]=[CH:10][C:7]([CH:8]=[O:9])=[CH:6][CH:5]=2)[CH2:3][CH2:2]1.BrC1C=CC([C:19]2([O:22]C)CC2)=CC=1.[Li]CCCC.CN(C=O)C>>[CH3:19][O:22][C:1]1([C:4]2[CH:5]=[CH:6][C:7]([CH:8]=[O:9])=[CH:10][CH:11]=2)[CH2:2][CH2:3]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)C1=CC=C(C=O)C=C1
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Step Two
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Name
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Quantity
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250 mg
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)C1(CC1)OC
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Step Three
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Name
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Quantity
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722 μL
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Type
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reactant
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Smiles
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[Li]CCCC
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Step Four
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Name
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Quantity
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171 μL
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Type
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reactant
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Smiles
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CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The isolated residue was purified by flash column chromatography (1:9 ether:pentane)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1(CC1)C1=CC=C(C=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 90 mg | |
| YIELD: PERCENTYIELD | 58% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
